Cas no 1932271-77-6 (3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aR,6R,7aS)-)

• Product Name: 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aR,6R,7aS)-
• CAS No: 1932271-77-6
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 6388584
• PubChem ID: 6542022
• Update Time: 2025-05-18

3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aR,6R,7aS)- Chemical and Physical Properties

Names and Identifiers

• 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aR,6R,7aS)-
• 1932271-77-6
• 94594-90-8
• (1S)-Camphorsultam;(3aS,6S,7aS)-8,8-Dimethylhexahydro-1H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide
• (1S,5S,7R)-10,10-dimethyl-3lambda6-thia-4-azatricyclo[5.2.1.0,1,5]decane-3,3-dione
• EN300-20865085
• (1S)-(-)-2,10-Camphorsultam

• Inchi： 1S/C10H17NO2S/c1-9(2)7-3-4-10(9)6-14(12,13)11-8(10)5-7/h7-8,11H,3-6H2,1-2H3/t7-,8+,10+/m1/s1
• InChI Key： DPJYJNYYDJOJNO-WEDXCCLWSA-N
• SMILES： N1[C@]2([H])[C@@]3(C(C)(C)[C@@]([H])(C2)CC3)CS1(=O)=O

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 324.8±25.0 °C(Predicted)
• pka: 11.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aR,6R,7aS)-

3H-3a,6-Methano-2,1-benzisothiazole, hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aR,6R,7aS)-: A Comprehensive Overview

The compound with CAS No. 1932271-77-6, commonly referred to as 3H-3a,6-Methano-2,1-benzisothiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is a hexahydro derivative with 8,8-dimethyl substitution and a dioxide functional group, making it a unique member of the isothiazole family. Its stereochemistry is defined by the (3aR,6R,7aS) configuration, which plays a critical role in its physical and chemical properties.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound. Researchers have employed ring-closing metathesis and stereoselective oxidation techniques to achieve high yields and excellent stereocontrol. These methods have not only streamlined the synthesis process but also opened new avenues for exploring its potential applications in drug discovery and material engineering.

The structural complexity of 3H-3a,6-Methano-2,1-benzisothiazole endows it with unique electronic and optical properties. Studies have shown that this compound exhibits UV-absorbing characteristics, making it a promising candidate for applications in photoprotective materials and optoelectronic devices. Furthermore, its rigid bicyclic framework provides stability under harsh conditions, which is advantageous for industrial applications.

In the realm of pharmacology, this compound has demonstrated potential as a lead molecule in the development of novel therapeutics. Preclinical studies have highlighted its ability to modulate key biological pathways associated with neurodegenerative diseases and inflammatory conditions. The incorporation of the dioxide group has been shown to enhance bioavailability and reduce toxicity profiles compared to earlier analogs.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound. Results indicate that it undergoes rapid hydrolysis under aqueous conditions, minimizing its ecological footprint. This attribute aligns with the growing demand for sustainable chemical solutions in modern industries.

Looking ahead, the integration of computational chemistry tools such as density functional theory (DFT) and molecular dynamics simulations is expected to further elucidate the electronic behavior and stability of this compound. Such insights will be instrumental in tailoring its properties for specific applications.

In conclusion, 3H-3a,6-Methano-2,1-benzisothiazole stands as a testament to the ingenuity of modern synthetic chemistry. Its versatile structure and tunable properties position it as a valuable asset across diverse scientific disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.